Cas no 455-86-7 (3,4-Difluorobenzoic acid)

3,4-Difluorobenzoic acid Properties

Names and Identifiers

• 3,4-Difluorobenzoic acid
• 2,4-difluorobenzoic acid
• RARECHEM AL BO 0269
• TIMTEC-BB SBB006721
• 3,4-Difluorbenzoicacid
• Benzoic acid, 3,4-difluoro-
• 3,4-Difluorobenzoic
• 3,4-Difluoro-benzoic Acid
• 3,4-Difluor-benzoesaeure
• 3,4-difluorobenzoate
• 3,4-difluorophenylcarboxylic acid
• 3,4-fifluorobenzoic acid
• 3,4-fluorobenzoic acid
• 4,5-difluorobenzoic acid
• Benzoic acid,3,4-difluoro
• methyl-3,4-difluorobenzoate
• qvr cf df
• FPENCTDAQQQKNY-UHFFFAOYSA-N
• 3,4-Dichloropnenol
• NSC190686
• PubChem1337
• KSC237G8T
• BBL011833
• SBB006721
• STK802568
• TRA0047210
• RP22162
• BS-
• SCHEMBL27151
• FT-0614279
• AN-652/40227387
• 455-86-7
• NSC 190686
• EN300-18968
• MFCD00011672
• 3,4-Difluorobenzoic acid, 98%
• NSC-190686
• AM20040508
• AKOS000121204
• Z104341246
• CS-W009127
• SY005367
• BS-3870
• J5J3RFV8N6
• DTXSID60196539
• 3,4-Difluorobenzoic acid, purum, >=98.0% (T)
• AC-6252
• 3,4-Difluorobenzoicacid
• D1908
• InChI=1/C7H4F2O2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H,10,11
• CK2210
• F0001-1233
• A1712
• NS00044053
• Q-200340
• EINECS 207-249-6
• 3,4-Difluorobenzoic acid,99%
• DB-021885
• DTXCID50119030
• +Expand

• MDL： MFCD00011672
• InChIKey： FPENCTDAQQQKNY-UHFFFAOYSA-N
• Inchi： 1S/C7H4F2O2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H,10,11)
• SMILES： FC1=C(C([H])=C([H])C(C(=O)O[H])=C1[H])F
• BRN： 2085848

Computed Properties

• Exact Mass: 158.01800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.018
• Heavy Atom Count: 11
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.66300
• PSA: 37.30000
• Water Partition Coefficient: Slightly soluble in cold water
• Boiling Point: 257°C at 760 mmHg
• Melting Point: 121.0 to 124.0 deg-C
• Flash Point: 109.2℃
• Color/Form: White solid
• Solubility: Slightly soluble in cold water
• Density: 1.3486 (estimate)

3,4-Difluorobenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3,4-Difluorobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters